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Compound of Interest

Compound Name: CalFluor 555 Azide

Cat. No.: B12371884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CalFluor 555 Azide is a fluorogenic probe that has become an invaluable tool in bioorthogonal

chemistry, particularly in the realm of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC),

often referred to as "click chemistry."[1][2] This rhodamine-based dye is exceptionally useful

because it remains non-fluorescent until it reacts with an alkyne, leading to a significant

increase in fluorescence emission.[1][3][4] This "turn-on" mechanism allows for the sensitive

and specific detection of alkyne-tagged biomolecules with minimal background signal, even in

complex biological environments, and often without the need for washing steps. This guide

provides an in-depth overview of the safety, handling, and experimental application of CalFluor
555 Azide.

Core Properties
A thorough understanding of the physical and chemical properties of CalFluor 555 Azide is

essential for its effective and safe use in the laboratory. The following table summarizes key

quantitative data for this compound.
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Property Value Source(s)

Molecular Formula C41H60N7O11S2

Molecular Weight 891.1 g/mol

Excitation Maximum (post-

click)
561 nm

Emission Maximum (post-click) 583 nm

Appearance Dark red amorphous solid

Solubility Soluble in Water and DMSO

Purity
>95% (typically analyzed by

HPLC)

Safety and Handling
While CalFluor 555 Azide is a valuable research tool, it is imperative to handle it with

appropriate care, adhering to standard laboratory safety practices. The safety information

presented here is a summary of available data; however, users should always consult the most

recent Safety Data Sheet (SDS) from their specific supplier.

Hazard Identification and Personal Protective Equipment
(PPE)
The available Safety Data Sheet for a product containing CalFluor 555 Azide does not list it as

a hazardous substance. However, as a general precaution for handling chemical reagents, the

following personal protective equipment should be worn:

Eye Protection: Wear tight-sealing safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other suitable protective clothing.

Respiratory Protection: In case of insufficient ventilation, use a respirator with components

tested and approved under appropriate government standards.
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First Aid Measures
In the event of exposure, the following first-aid measures are recommended:

Exposure Route First Aid Procedure Source(s)

Inhalation

Not expected to be an

inhalation hazard under normal

use. If respiratory irritation

occurs, move to fresh air and

consult a physician if

necessary.

Skin Contact

Rinse the affected area with

plenty of water. Immediate

medical attention is not

typically required.

Eye Contact

Rinse cautiously with water for

several minutes. If present,

remove contact lenses if it is

easy to do so. Continue

rinsing.

Ingestion

Not expected to be a

significant ingestion hazard

under normal use. If you feel

unwell, seek medical advice.

Storage and Stability
Proper storage is crucial to maintain the integrity and reactivity of CalFluor 555 Azide.
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Condition Recommendation Source(s)

Storage Temperature -20°C

Storage Conditions
Keep in a dry, cool, and well-

ventilated place. Desiccate.

Shipping Temperature Ambient temperature

Experimental Protocols: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The primary application of CalFluor 555 Azide is in the copper(I)-catalyzed click chemistry

reaction to label alkyne-modified biomolecules. The following is a generalized protocol for this

procedure.

Reagents and Materials
Alkyne-modified biomolecule (e.g., protein, nucleic acid) in a suitable buffer

CalFluor 555 Azide

Copper(II) sulfate (CuSO4)

Reducing agent (e.g., sodium ascorbate)

Copper(I)-stabilizing ligand (e.g., THPTA, TBTA)

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS) or other appropriate buffer

Stock Solution Preparation
CalFluor 555 Azide: Prepare a stock solution of 1-10 mM in anhydrous DMSO.

Copper(II) Sulfate: Prepare a 20 mM stock solution in deionized water.
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Reducing Agent (Sodium Ascorbate): Prepare a fresh 100 mM stock solution in deionized

water immediately before use.

Copper(I)-Stabilizing Ligand (e.g., THPTA): Prepare a 100 mM stock solution in deionized

water.

Labeling Protocol
To your alkyne-modified biomolecule in buffer, add the CalFluor 555 Azide stock solution to

the desired final concentration.

In a separate tube, premix the copper(II) sulfate and the stabilizing ligand.

Add the copper/ligand mixture to the biomolecule/azide solution.

Initiate the click reaction by adding the freshly prepared sodium ascorbate solution.

Gently mix the reaction and incubate at room temperature for 30-60 minutes, protected from

light.

The labeled biomolecule can then be purified or analyzed directly. Due to the fluorogenic

nature of CalFluor 555 Azide, a purification step to remove unreacted probe may not be

necessary for imaging applications.

Visualizing the Workflow and Mechanism
To better understand the experimental process and the underlying chemical principle, the

following diagrams are provided.
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A simplified workflow for a typical copper-catalyzed click chemistry reaction.
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The mechanism of fluorescence activation for CalFluor 555 Azide via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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